Cas no 87947-59-9 (Thiophene, tetrahydro-3-(octylsulfinyl)-, 1,1-dioxide)

• Product Name: Thiophene, tetrahydro-3-(octylsulfinyl)-, 1,1-dioxide
• CAS No: 87947-59-9
• MF: C₁₂H₂₄O₃S₂
• MW: 280.4471616745
• CID: 650322
• PubChem ID: 3713404
• Update Time: 2025-04-19

Thiophene, tetrahydro-3-(octylsulfinyl)-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• Thiophene, tetrahydro-3-(octylsulfinyl)-, 1,1-dioxide
• 3-octylsulfinylthiolane 1,1-dioxide
• AKOS005460239
• MLS000554344
• 87947-59-9
• DTXSID50395392
• CHEMBL1522667
• SMR000146661
• 3-(Octane-1-sulfinyl)-tetrahydro-thiophene 1,1-dioxide

• Inchi： 1S/C12H24O3S2/c1-2-3-4-5-6-7-9-16(13)12-8-10-17(14,15)11-12/h12H,2-11H2,1H3
• InChI Key： LVQLIPAPFDQCOI-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)S(CCCCCCCC)=O)(=O)=O

Computed Properties

• Exact Mass: 280.11668697g/mol
• Monoisotopic Mass: 280.11668697g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 78.8Ų